molecular formula C8H5N3O4 B1587705 5-Nitro-2,3-dihydrophthalazine-1,4-dione CAS No. 3682-15-3

5-Nitro-2,3-dihydrophthalazine-1,4-dione

Cat. No. B1587705
CAS RN: 3682-15-3
M. Wt: 207.14 g/mol
InChI Key: YVOBBFQJMOGQOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Nitro-2,3-dihydrophthalazine-1,4-dione is a mono-constituent substance . It is used in various scientific research .


Synthesis Analysis

The synthesis of 5-Nitro-2,3-dihydrophthalazine-1,4-dione involves several steps. The optimal time for conversion of the starting material was found to be 6 hours . The total amount of 5-nitro-2,3-dihydrophthalazine-1,4-dione synthesized was 228.7 g, yielding 92% .


Molecular Structure Analysis

The molecular structure of 5-Nitro-2,3-dihydrophthalazine-1,4-dione is represented by the empirical formula C8H5N3O4 . The molecular weight is 207.14 .


Chemical Reactions Analysis

The triazole group was found to be the heterocyclic substituent responsible for anticonvulsant activities . The compound 5- (3- (trifluoromethyl)benzyl)- [1,2,4]triazolo [3,4- a ]phthalazin-6 (5 H )-one ( 6e) had the most potent anticonvulsant activity .


Physical And Chemical Properties Analysis

5-Nitro-2,3-dihydrophthalazine-1,4-dione is a solid substance . Its melting point is greater than 300 °C .

Scientific Research Applications

5-Nitro-2,3-dihydrophthalazine-1,4-dione: A Comprehensive Analysis of Scientific Research Applications

Pharmaceutical Intermediates: 5-Nitro-2,3-dihydrophthalazine-1,4-dione serves as an intermediate in the synthesis of various pharmaceutical compounds. Its unique biological activities include potential uses as anti-convulsant, anti-microbial, anti-fungal, vasorelaxant, anti-HIV, anti-cancer, PDE3/PDE4 inhibitory agents, anti-asthmatic, leishmanicidal, and anti-diabetic agents .

Agrochemical Applications: This compound is also utilized in the agrochemical industry. The specific applications in this field are not detailed in the search results and would require further research.

Chemical Synthesis and Material Science: Due to its unique structural features and chemical reactivity, 5-Nitro-2,3-dihydrophthalazine-1,4-dione is a valuable reagent in creating new compounds and materials with tailored properties .

Organic Compound Synthesis: It acts as a precursor for synthesizing a wide range of organic compounds, contributing to advancements in organic chemistry .

Drug Molecule Development: The compound’s properties make it suitable for developing new drug molecules with desired therapeutic effects .

Research Tool: It is used as a research tool in scientific studies to explore new reactions and syntheses .

Safety and Hazards

The safety and hazards of 5-Nitro-2,3-dihydrophthalazine-1,4-dione are not explicitly mentioned in the retrieved papers. For accurate information, it is recommended to consult the Safety Data Sheet (SDS) of the substance .

properties

IUPAC Name

5-nitro-2,3-dihydrophthalazine-1,4-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5N3O4/c12-7-4-2-1-3-5(11(14)15)6(4)8(13)10-9-7/h1-3H,(H,9,12)(H,10,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVOBBFQJMOGQOU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)NNC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5N3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7063130
Record name 1,4-Phthalazinedione, 2,3-dihydro-5-nitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7063130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

207.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Nitro-2,3-dihydrophthalazine-1,4-dione

CAS RN

3682-15-3
Record name 5-Nitrophthalhydrazide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=3682-15-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,4-Phthalazinedione, 2,3-dihydro-5-nitro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003682153
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3682-15-3
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=942
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 1,4-Phthalazinedione, 2,3-dihydro-5-nitro-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 1,4-Phthalazinedione, 2,3-dihydro-5-nitro-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7063130
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-nitro-2,3-dihydrophthalazine-1,4-dione
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.248.287
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A glass flask of the volume 1 l provided with an agitator, a thermometer, a condenser and a capillary was filled with 600 ml of icy acetic acid and 154.5 g (0.8 mole) of 3-nitrophthalic acid anhydride, thereafter it was heated to the temperature of 110° C. and gradually 44.1 g (0.88 mole) of hydrazine hydrate was added. Next the reaction mixture was kept at the state of boiling for 30 minutes thereafter it was cooled to the temperature of 80° C., the crystals of 5-nitro-2,3-dihydrophthalazine-1,4-dione were filtered, the sediment was washed on a filter with 50 ml of acetic acid and two times with 40 ml of distilled water. The total amount of 5-nitro-2,3-dihydrophthalazine-1,4-dione was 228.7 g, the yield was 92%.
Quantity
44.1 g
Type
reactant
Reaction Step One
Quantity
154.5 g
Type
reactant
Reaction Step Two
Quantity
600 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Nitro-2,3-dihydrophthalazine-1,4-dione
Reactant of Route 2
Reactant of Route 2
5-Nitro-2,3-dihydrophthalazine-1,4-dione
Reactant of Route 3
5-Nitro-2,3-dihydrophthalazine-1,4-dione
Reactant of Route 4
5-Nitro-2,3-dihydrophthalazine-1,4-dione
Reactant of Route 5
5-Nitro-2,3-dihydrophthalazine-1,4-dione
Reactant of Route 6
5-Nitro-2,3-dihydrophthalazine-1,4-dione

Q & A

Q1: What is the significance of the described process for preparing 5-amino-2,3-dihydrophtalazine-1,4-dione salts with alkali metals?

A1: The research paper [] outlines a novel method for synthesizing 5-amino-2,3-dihydrophtalazine-1,4-dione salts with alkali metals. This is significant because these salts, particularly the sodium salt, have shown potential for treating various medical conditions such as heart disease, pancreatic diseases, diabetes, and nervous system disorders []. The described process is advantageous due to its use of readily available starting materials like 5-nitro-2,3-dihydrophthalazine-1,4-dione and its efficient catalytic hydrogenation step in the presence of alkali metal hydroxides. This method provides a more direct and potentially cost-effective route to these pharmaceutically valuable compounds.

Q2: What is the role of 5-Nitro-2,3-dihydrophthalazine-1,4-dione in this synthesis?

A2: 5-Nitro-2,3-dihydrophthalazine-1,4-dione serves as the crucial starting material in this synthesis []. It undergoes a catalytic reduction in the presence of hydrogen gas, a transition metal catalyst (Pt or Pd on activated carbon), and an alkali metal hydroxide to yield the desired 5-amino-2,3-dihydrophtalazine-1,4-dione salt. This highlights the importance of 5-Nitro-2,3-dihydrophthalazine-1,4-dione as a precursor in the development of potentially therapeutic compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.